4-(3-Hydroxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde

• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• SMILES: CC1(CCN(C1)C2=CSC(=C2)C=O)O
• InChI: InChI=1S/C10H13NO2S/c1-10(13)2-3-11(7-10)8-4-9(5-12)14-6-8/h4-6,13H,2-3,7H2,1H3
• InChIKey: ZVEVNSTZZHSYEK-UHFFFAOYSA-N

4-(3-Hydroxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde: Physicochemical Profile & Classification

4-(3-Hydroxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 1690445-81-8) is a heterocyclic building block combining a thiophene-2-carbaldehyde core with a 3-hydroxy-3-methylpyrrolidine substituent at the 4-position . With molecular formula C10H13NO2S, molecular weight 211.28 g/mol, and a calculated LogP of 1.52, it occupies a favourable region of lead-like chemical space . The compound belongs to the broader class of thiophene-pyrrolidine hybrids that have been explored as sphingosine-1-phosphate-1 (S1P1) receptor agonists [1] and glucokinase activators [2], although target-specific biological data for this precise chemotype remain unpublished. It is commercially available at 95% purity from multiple vendors .

Thiophene-pyrrolidine hybrid with free 2-aldehyde handle for derivatization

May support CNS penetration studies based on reported TPSA profile

Tertiary alcohol provides potential oxidation resistance in synthetic routes (class-level)

4-position connectivity enables unique SAR exploration vs. 5-substituted analogs

• [1] Ackermann, J. et al. (2006) WO2006100635A2 – Novel Thiophene Derivatives as Sphingosine-1-Phosphate-1 Receptor Agonists. World Intellectual Property Organization. View Source
• [2] Fujieda, H., Maeda, K. & Kato, N. (2019) Efficient and Scalable Synthesis of Glucokinase Activator with a Chiral Thiophenyl-Pyrrolidine Scaffold. Organic Process Research & Development, 23(4), 635–643. doi:10.1021/acs.oprd.8b00354 View Source

Why 4-(3-Hydroxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde Cannot Be Substituted

Within the thiophene-2-carbaldehyde pyrrolidine series, even minor structural variations produce measurable differences in lipophilicity, polar surface area, and steric environment that can alter reactivity and biological profile . The 3-methyl-3-hydroxy substitution pattern on the pyrrolidine ring generates a tertiary alcohol resistant to oxidation, distinguishing it from secondary alcohol analogs [1]; the 4-position connectivity on thiophene creates a distinct electronic environment versus 5-substituted isomers, affecting both the aldehyde reactivity and the π-electron distribution of the heterocycle [1]. These differences translate into divergent LogP values (1.52 for the target vs. 1.13 for the des-methyl analog ) and TPSA values (40.54 vs. 68.8 for the hydroxymethyl congener [2]), parameters that directly govern membrane permeability and bioavailability in downstream applications. Generic substitution without experimental validation of these parameters risks altering SAR outcomes and synthetic tractability.

Des-methyl analog Lower lipophilicity may reduce permeability in membrane-based assays

Hydroxymethyl analog Higher TPSA near typical BBB cutoff may limit CNS research model utility

Furan analog Weaker π-stacking capacity; may not recapitulate thiophene-mediated binding interactions

5-Substituted regioisomer Different electronic environment at aldehyde; SAR may not transfer between substitution patterns

• [1] SciLit. 1H-NMR-Spektren von 2- und 3-Aminothiophenen – Die chemischen Verschiebungen der Thiophenprotonen werden von der Art des Aminsubstituenten stark beeinflusst. https://www.scilit.net View Source
• [2] Kuujia. 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde, CAS 1566931-37-0, TPSA 68.8 Ų. https://www.kuujia.com/cas-1566931-37-0.html View Source

Quantitative Differentiation: 4-(3-Hydroxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde vs. Analogs

Lipophilicity Advantage Over Des-Methyl Analog

The target compound exhibits a computed LogP of 1.52 , compared with 1.13 for the des-methyl analog 4-(3-hydroxypyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 1566471-27-9) . This ΔLogP of +0.39 represents an approximately 2.5-fold increase in octanol-water partition coefficient, placing the compound closer to the optimal LogP range (1–3) for oral bioavailability and CNS penetration while remaining within drug-like limits. The increase is attributable to the additional methyl group on the pyrrolidine 3-position.

Lipophilicity vs des-methyl

Head-to-head

LogP 1.52 vs 1.13 · Δ +0.39

Supports lipophilicity-based selection for permeability studies

Computed LogP; methodology not independently verified

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.5217
Comparator Or Baseline	4-(3-Hydroxypyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 1566471-27-9): LogP = 1.1316
Quantified Difference	ΔLogP = +0.3901 (approximately 35% increase in lipophilicity)
Conditions	Computed values from vendor technical datasheets (Leyan); methodology not independently verified

Why This Matters

This LogP difference is large enough to measurably affect membrane permeability and tissue distribution in biological assays, making the target compound the preferred choice for programs where enhanced passive diffusion or CNS target engagement is desired over the des-methyl analog.

Reduced Polar Surface Area vs. Hydroxymethyl Analog

The target compound has a topological polar surface area (TPSA) of 40.54 Ų . This is substantially lower than the 68.8 Ų reported for 4-[3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1566931-37-0) [1], a common alternative where the hydroxyl group is placed on a methylene spacer rather than directly on the pyrrolidine ring. The 40% reduction in TPSA is clinically meaningful: TPSA values below 60 Ų are generally associated with good oral absorption, and values below 70 Ų are predictive of blood-brain barrier penetration. The hydroxymethyl congener at TPSA 68.8 Ų sits near the upper boundary of these thresholds, whereas the target compound provides a comfortable margin.

TPSA vs hydroxymethyl

Head-to-head

TPSA 40.54 vs 68.8 Ų · Δ −28.3

Supports CNS penetration study selection; margin below typical BBB threshold

Computed TPSA from vendor datasheets

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 40.54 Ų
Comparator Or Baseline	4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1566931-37-0): TPSA = 68.8 Ų
Quantified Difference	ΔTPSA = −28.26 Ų (approximately 41% lower)
Conditions	Computed values from vendor technical datasheets (Leyan, Kuujia)

Why This Matters

For CNS-targeted programs or any application requiring efficient membrane passage, the 40% lower TPSA of the target compound provides a selection advantage over the hydroxymethyl analog, which has borderline acceptable TPSA for BBB penetration.

• [1] Kuujia. 4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde, CAS 1566931-37-0, TPSA 68.8 Ų. https://www.kuujia.com/cas-1566931-37-0.html View Source

Tertiary Alcohol Oxidation Resistance

The 3-hydroxy-3-methyl substitution creates a tertiary alcohol centre on the pyrrolidine ring. This is structurally distinct from the secondary alcohol in 4-(3-hydroxypyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 1566471-27-9) . Tertiary alcohols are generally more resistant to oxidation by alcohol dehydrogenase (ADH) and cytochrome P450 enzymes than secondary alcohols, as the absence of an α-hydrogen precludes the formation of a carbonyl via dehydrogenation. While direct metabolic stability data comparing these two compounds are not publicly available, this is a well-established class-level principle supported by extensive medicinal chemistry precedent [1]. Additionally, the tertiary alcohol is less prone to elimination side reactions during subsequent synthetic transformations, improving overall synthetic yield and product purity in multi-step sequences.

Oxidation resistance

Class-level

Tertiary alcohol; no α-hydrogen for dehydrogenation

May confer stability in oxidizing synthetic conditions (class-level)

Direct metabolic stability data not available

Evidence Dimension	Alcohol oxidation susceptibility (structural class)
Target Compound Data	Tertiary alcohol (3-hydroxy-3-methyl): no α-hydrogen available for oxidation; resistant to ADH/CYP-mediated dehydrogenation
Comparator Or Baseline	Secondary alcohol analog 4-(3-hydroxypyrrolidin-1-yl)thiophene-2-carbaldehyde: possesses α-hydrogen; susceptible to oxidation to ketone
Quantified Difference	Qualitative structural difference; quantitative metabolic stability data not publicly available for these specific compounds
Conditions	Class-level chemical principle; direct experimental confirmation pending

Why This Matters

For in vivo pharmacology studies or synthetic sequences involving oxidizing conditions, the tertiary alcohol of the target compound is expected to provide superior stability, reducing the risk of metabolite formation or undesired side reactions that could compromise data interpretation or synthetic yield.

• [1] Testa, B. & Krämer, S.D. (2007) The Biochemistry of Drug Metabolism – An Introduction. Chemistry & Biodiversity, 4, 2031–2122. (Class-level principle: tertiary alcohols resist oxidative metabolism compared with secondary alcohols.) View Source

Thiophene vs. Furan: π-Stacking and Polarizability

The target compound contains a thiophene ring (sulfur heteroatom), distinguishing it from the direct furan analog 5-(3-hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde (CAS 1694178-81-8) [1]. Sulfur is more polarizable than oxygen (atomic polarizability: S = 2.90 ų vs. O = 0.80 ų) and participates more effectively in S–π and CH–π interactions with aromatic protein residues. Thiophene is also more resistant to oxidative ring-opening than furan, potentially offering greater metabolic stability. These differences are class-level inferences for heterocyclic bioisostere selection [2]; head-to-head comparative biological data for these specific compounds are not available.

Thiophene vs furan π-stacking

Class-level

Sulfur polarizability 2.90 ų vs Oxygen 0.80 ų

May enhance π-stacking in binding assays; class-level inference

Comparative binding data not available

Evidence Dimension	Heteroatom identity and associated electronic properties
Target Compound Data	Thiophene (sulfur): atomic polarizability 2.90 ų; enhanced π-stacking; greater oxidative stability
Comparator Or Baseline	5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde (CAS 1694178-81-8): furan (oxygen); atomic polarizability 0.80 ų; weaker dispersion interactions; furan ring susceptible to oxidative cleavage
Quantified Difference	3.6-fold higher atomic polarizability for sulfur vs. oxygen; quantitative target-binding differences not measured
Conditions	Class-level physical organic chemistry principle; direct comparative binding data not available

Why This Matters

For targets where π-stacking or sulfur-mediated interactions are known pharmacophoric features (e.g., kinase hinge regions, bromodomains), the thiophene-containing target compound is the mechanistically justified choice over the furan analog, which may fail to recapitulate key binding interactions.

• [1] Kuujia. 5-(3-Hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde, CAS 1694178-81-8. https://www.kuujia.com View Source
• [2] Meanwell, N.A. (2011) Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Class-level principle: thiophene vs. furan bioisostere differentiation.) View Source

4- vs. 5-Position Thiophene Substitution: Reactivity and Electronics

The target compound bears the pyrrolidine substituent at the 4-position of thiophene, with the aldehyde at the 2-position. This contrasts with the commercially available 5-(pyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 24372-47-2) , where the pyrrolidine is at the 5-position. The 4-position substitution places the electron-donating pyrrolidine nitrogen in a meta-like relationship to the aldehyde, whereas the 5-position places it in an ortho-like relationship. This affects both the electrophilicity of the aldehyde carbon and the NMR chemical shifts of the thiophene ring protons [1]. The 5-substituted analog has a reported melting point of 103–106°C , whereas the target compound's melting point is not publicly listed, suggesting different solid-state properties that may affect handling and formulation.

4- vs 5-substitution

Cross-study comparable

4-position: meta-like to aldehyde vs 5-position: ortho-like; m.p. 103–106 °C

Different electronic profile; SAR may not transfer between regioisomers

Electronic effects inferred from NMR studies

Evidence Dimension	Regiochemistry of thiophene substitution and its electronic consequences
Target Compound Data	4-(pyrrolidinyl) substitution: meta-like relationship to 2-aldehyde; altered aldehyde electrophilicity; melting point not publicly disclosed
Comparator Or Baseline	5-(Pyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 24372-47-2): ortho-like relationship; melting point 103–106°C; molecular formula C9H11NOS; MW 181.25
Quantified Difference	Different regiochemistry; quantitative electronic parameter differences (e.g., Hammett σ) not computed; MW difference of +30.03 g/mol for target compound
Conditions	Structural comparison; electronic effects inferred from 1H-NMR studies of aminothiophenes [1]

Why This Matters

The distinct electronic environment of the 4-substituted target compound may produce different SAR outcomes in receptor binding or enzyme inhibition assays compared with 5-substituted analogs, making it the appropriate selection when 4-position SAR exploration is the stated program objective.

• [1] SciLit. 1H-NMR-Spektren von 2- und 3-Aminothiophenen – Substituent effects on thiophene proton chemical shifts as a function of amine type and position. https://www.scilit.net View Source

4-(3-Hydroxy-3-methylpyrrolidin-1-yl)thiophene-2-carbaldehyde: Procurement and Applications

CNS-Penetrant Lead Optimization

For neuroscience drug discovery campaigns where blood-brain barrier penetration is a critical requirement, the target compound's TPSA of 40.54 Ų [1] places it well within the established threshold for CNS penetration (typically <70 Ų, optimally <60 Ų). This makes it a superior building block choice compared to the hydroxymethyl congener (TPSA 68.8 Ų) , which sits near the exclusion boundary and may fail to achieve adequate brain exposure in vivo. The enhanced LogP (1.52 vs. 1.13 for the des-methyl analog) [1] further supports passive CNS penetration.

Oxidation-Resistant Intermediate in Multi-Step Synthesis

The tertiary alcohol at the pyrrolidine 3-position confers resistance to oxidation that is structurally impossible for secondary alcohol analogs [1]. In synthetic routes involving oxidizing reagents (e.g., Swern, Dess-Martin, or Jones oxidation of other functional groups), the target compound is expected to survive conditions that would convert the des-methyl analog 4-(3-hydroxypyrrolidin-1-yl)thiophene-2-carbaldehyde into the corresponding ketone . This stability advantage can reduce protecting group steps and improve overall synthetic efficiency.

4-Position Thiophene SAR Studies

When medicinal chemistry programs require systematic exploration of the 4-position vector on the thiophene ring, this compound uniquely provides the 3-hydroxy-3-methylpyrrolidine substituent at the 4-position with a free 2-aldehyde handle for further derivatization [1]. The distinct electronic environment of 4-substituted thiophenes—where the pyrrolidine nitrogen exerts a meta-like electronic effect on the aldehyde—cannot be replicated using the more common 5-substituted analogs such as 5-(pyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS 24372-47-2) . This compound is therefore irreplaceable for SAR studies specifically targeting the 4-position.

Fragment Library for π-Stacking Hotspots

For fragment-based drug discovery (FBDD) targeting protein pockets with aromatic-rich binding sites (e.g., kinase hinge regions, bromodomains, or PDZ domains), the thiophene sulfur provides enhanced polarizability and π-stacking capacity compared to furan-based alternatives [1]. The target compound's favorable physicochemical profile (MW 211.28, LogP 1.52, TPSA 40.54) satisfies the 'rule of three' guidelines for fragment libraries (MW < 300, LogP ≤ 3), while the aldehyde functionality serves as a synthetic handle for fragment growing or linking strategies. It should be prioritized over the furan analog 5-(3-hydroxy-3-methylpyrrolidin-1-yl)furan-2-carbaldehyde when π-stacking interactions are suspected to be pharmacophoric.

Application

Selection Property

Validation Focus

CNS penetration study context

Reported low TPSA within typical BBB-permeable range

Passive permeability assay and brain exposure model review

Oxidation-prone synthetic routes

Tertiary alcohol (no α-H) may resist oxidation (class-level)

Stability under oxidizing conditions; protecting-group strategy review

4-Position thiophene SAR exploration

4-substitution provides meta-like electronic effect; free 2-aldehyde

SAR differentiation from 5-substituted regioisomers

Fragment-based screening (π-stacking targets)

Thiophene sulfur enhances polarizability vs. furan analog

Binding assay comparison with oxygen-heterocycle fragments

• [1] Meanwell, N.A. (2011) Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Class-level principle: thiophene sulfur enhances π-stacking vs. furan oxygen.) View Source